Cas no 114611-30-2 (2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane)

• Product Name: 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane
• CAS No: 114611-30-2
• MF: C₁₅H₆F₁₀O₂
• MW: 408.190979480743
• CID: 132465
• PubChem ID: 2736022
• Update Time: 2025-06-08

2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Perfluoropropane-2,2-diyl)bis(2,6-difluorophenol)
• 2,2-BIS(3,5-DIFLUORO-4-HYDROXYPHENYL)HEXAFLUOROPROPANE
• 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)-hexafluoropropane
• 4-[2-(3,5-difluoro-4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2,6-difluorophenol
• Phenol,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2,6-difluoro-
• PC9766
• CS-0335254
• DTXSID80371088
• J-003108
• GNEPQVKRIYTVIE-UHFFFAOYSA-N
• MFCD01320803
• FT-0609165
• Phenol, 4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2,6-difluoro-
• PS-10987
• A803204
• CHEMBL2392773
• 114611-30-2
• AKOS015852975
• ? 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane
• SCHEMBL3680776
• 4,4'-(1,1,1,3,3,3-Hexafluoropropane-2,2-diyl)bis(2,6-difluorophenol)
• 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane97%
• 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane 97%
• 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane

• MDL： MFCD01320803
• Inchi： 1S/C15H6F10O2/c16-7-1-5(2-8(17)11(7)26)13(14(20,21)22,15(23,24)25)6-3-9(18)12(27)10(19)4-6/h1-4,26-27H
• InChI Key： GNEPQVKRIYTVIE-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=C(C(=C(C=1)F)O)F)C1C=C(C(=C(C=1)F)O)F)(F)F

Computed Properties

• Exact Mass: 408.02100
• Monoisotopic Mass: 408.02081105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 5.06490

2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols

Additional information on 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane

Introduction to 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane (CAS No. 114611-30-2)

2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane, identified by the chemical compound code CAS No. 114611-30-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, characterized by its unique structural and functional properties, has been extensively studied for its potential applications in drug development and advanced material synthesis. The presence of multiple fluorine atoms and hydroxyl groups in its molecular structure imparts distinctive chemical reactivity and stability, making it a valuable candidate for various industrial and scientific applications.

The molecular structure of 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane consists of a hexafluoropropane backbone substituted with two 3,5-difluoro-4-hydroxyphenyl groups. This arrangement results in a highly fluorinated aromatic system, which is known for its enhanced thermal stability and resistance to chemical degradation. These properties are particularly advantageous in environments where high temperatures or corrosive conditions are prevalent, making the compound suitable for use in high-performance materials and coatings.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their ability to improve drug bioavailability, metabolic stability, and binding affinity to biological targets. The hydroxyl groups in 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane provide opportunities for further functionalization through various chemical reactions, such as etherification or esterification, which can tailor the compound’s properties for specific applications. This flexibility has led to its exploration as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane is its potential role in the development of advanced materials with unique electronic and optical properties. The fluorine atoms contribute to a high dielectric constant and low dielectric loss, making the compound an excellent candidate for use in high-frequency electronic devices and dielectric materials. Additionally, the presence of hydroxyl groups allows for interactions with other functional molecules, enabling the creation of hybrid materials with tailored properties.

Recent research has also highlighted the compound’s utility in photovoltaic applications. The electron-withdrawing nature of the fluorine atoms and the conjugated aromatic system facilitate efficient charge separation and transport, which are critical factors in the performance of organic photovoltaic cells. Studies have demonstrated that incorporating 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane into polymer blends can enhance light absorption and charge mobility, leading to improved power conversion efficiencies in solar cells.

The synthesis of 2,2-Bis(3,5-difluoro-4-hydroxyphenyl)hexafluoropropane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic framework efficiently. The use of fluorinated reagents and solvents is common in these processes due to their stability and compatibility with fluorinated intermediates.

The safety profile of CAS No. 114611-30-2 is another critical consideration in its application. While the compound does not exhibit significant toxicity at typical usage levels, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), including gloves and safety goggles, is recommended when working with this substance. Additionally, adequate ventilation should be maintained to prevent inhalation of any potential vapors.

In conclusion,2-Bis(3^,5-difluoro^-4-hydroxyphenyl)hexafluoropropane (CAS No. 114611-30-2) represents a versatile and innovative compound with broad applications across pharmaceuticals,materials science,and renewable energy technologies. Its unique structural features offer numerous opportunities for further research and development，making it a promising candidate for future advancements in these fields.